Cas no 1017090-52-6 (3-(propan-2-yloxy)methylpiperidine)

• Product Name: 3-(propan-2-yloxy)methylpiperidine
• CAS No: 1017090-52-6
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 2105758
• PubChem ID: 24691761
• Update Time: 2025-06-14

3-(propan-2-yloxy)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(isopropoxymethyl)piperidine
• 3-[(propan-2-yloxy)methyl]piperidine
• BB 0254982
• 3-(Propan-2-yloxymethyl)piperidine
• 3-(propan-2-yloxy)methylpiperidine

• Inchi： 1S/C9H19NO/c1-8(2)11-7-9-4-3-5-10-6-9/h8-10H,3-7H2,1-2H3
• InChI Key： UHZRAAYOLKPZNG-UHFFFAOYSA-N
• SMILES： O(C(C)C)CC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Topological Polar Surface Area: 21.3

Additional information on 3-(propan-2-yloxy)methylpiperidine

Recent Advances in the Study of 3-(propan-2-yloxy)methylpiperidine (CAS: 1017090-52-6) in Chemical Biology and Pharmaceutical Research

3-(propan-2-yloxy)methylpiperidine (CAS: 1017090-52-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound, characterized by its unique piperidine backbone and isopropoxy methyl substituent, has been investigated for its potential as a building block in the synthesis of novel bioactive molecules. Recent studies have highlighted its role in modulating various biological targets, including neurotransmitter receptors and enzymes involved in metabolic pathways.

One of the key areas of research involving 3-(propan-2-yloxy)methylpiperidine is its application in the design of central nervous system (CNS) therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for serotonin and dopamine receptors, suggesting potential utility in the treatment of neurological disorders such as depression and Parkinson's disease. The study employed molecular docking and in vitro binding assays to elucidate the compound's interactions with these receptors, providing a foundation for further optimization.

In addition to its CNS applications, 3-(propan-2-yloxy)methylpiperidine has been explored as a precursor in the synthesis of antimicrobial agents. A recent report in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of a series of piperidine-based analogs, including those derived from 1017090-52-6, which exhibited potent activity against Gram-positive bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays.

Another notable advancement is the use of 3-(propan-2-yloxy)methylpiperidine in the development of prodrugs. A 2024 study in the European Journal of Pharmaceutical Sciences described the design of a prodrug system where the compound served as a carrier for poorly soluble active pharmaceutical ingredients (APIs). The study reported enhanced bioavailability and controlled release profiles, making it a promising strategy for improving drug delivery.

Despite these promising findings, challenges remain in the large-scale synthesis and purification of 3-(propan-2-yloxy)methylpiperidine. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce byproducts. For instance, a 2023 patent application disclosed a novel catalytic method for the efficient production of 1017090-52-6, highlighting its scalability for industrial applications.

In conclusion, 3-(propan-2-yloxy)methylpiperidine (CAS: 1017090-52-6) represents a valuable scaffold in modern drug discovery, with applications spanning CNS therapeutics, antimicrobial agents, and prodrug development. Ongoing research continues to uncover its full potential, and future studies are expected to further refine its pharmacological properties and synthetic accessibility.